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Introduction

Norplicacetin is a naturally occurring nucleoside antibiotic belonging to the disaccharide
pyrimidine class. First isolated from the fermentation broth of Streptomyces plicatus, it is a
close structural analog of amicetin, bamicetin, and plicacetin.[1][2][3] As a member of the
amicetin group of antibiotics, norplicacetin is of interest for its potential antimicrobial
properties. This technical guide provides a comprehensive overview of the available scientific
literature on norplicacetin, with a focus on its biosynthesis, mechanism of action, and
physicochemical properties.

Biosynthesis of Norplicacetin

The biosynthesis of norplicacetin is intricately linked to that of its more complex analog,
amicetin. Genetic studies of the amicetin (ami) biosynthesis gene cluster in Streptomyces
vinaceusdrappus have revealed the pathway for norplicacetin formation. The inactivation of
the amiR gene, which encodes an acyl-CoA-acyl carrier protein transacylase, results in the
accumulation of norplicacetin.[4] This indicates that the AmiR enzyme is responsible for the
final step in the biosynthesis of plicacetin, which involves the attachment of a terminal
methylserine moiety to norplicacetin. The biosynthetic pathway of norplicacetin, therefore,
represents a penultimate step in the formation of more complex amicetin-group antibiotics.
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The following diagram illustrates the final step in the biosynthesis of plicacetin from
norplicacetin, as elucidated from studies of the amicetin biosynthetic pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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